Cas no 102101-53-1 (Benzonitrile, 3-[(dimethylamino)methyl]-4-methyl-)
102101-53-1 structure
Product Name:Benzonitrile, 3-[(dimethylamino)methyl]-4-methyl-
CAS No:102101-53-1
MF:C11H14N2
MW:174.242262363434
CID:1131816
Update Time:2024-07-27
Benzonitrile, 3-[(dimethylamino)methyl]-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 3-[(dimethylamino)methyl]-4-methyl-
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- Inchi: 1S/C11H14N2/c1-9-4-5-10(7-12)6-11(9)8-13(2)3/h4-6H,8H2,1-3H3
- InChI Key: DNLINGTWFRBQKX-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C)C(CN(C)C)=C1
Computed Properties
- Exact Mass: 174.11582
Experimental Properties
- Density: 1.01±0.1 g/cm3(Predicted)
- Boiling Point: 140 °C(Press: 17 Torr)
- PSA: 27.03
- pka: 8.71±0.28(Predicted)
Benzonitrile, 3-[(dimethylamino)methyl]-4-methyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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